5-tert-Butyl-1-phenyl-1H-pyrazole-3-carboxylic acid

• IUPAC Name: 5-tert-butyl-1-phenylpyrazole-3-carboxylic acid
• InChI: InChI=1S/C14H16N2O2/c1-14(2,3)12-9-11(13(17)18)15-16(12)10-7-5-4-6-8-10/h4-9H,1-3H3,(H,17,18)
• InChI Key: CBLDQVQVGAYZED-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=CC(=NN1C2=CC=CC=C2)C(=O)O
• Molecular Formula: C14H16N2O2
• Molecular Weight: 244.29 g/mol

Description

5-tert-Butyl-1-phenyl-1H-pyrazole-3-carboxylic acid is a chemical compound. It is a derivative of pyrazole, which is a five-membered heterocycle that consists of two nitrogen atoms adjacent to three carbon atoms.

Synthesis Analysis

The synthesis of pyrazole derivatives has been widely studied. For instance, Rao et al. described a method to prepare a pyrazole derivative via condensation of a chalcone with p-((t-butyl)phenyl)hydrazine in the presence of copper triflate and 1-butyl-3-methylimidazolium hexafluorophosphate. El-Enany et al. reacted 5-amino-3-methylsulphanyl-1-phenyl-1H-pyrazole-4-carboxylic acid amide with propionic anhydride, chloroacetyl chloride or 3-chloropropionyl chloride to produce the 6-substituted pyrazolo[3,4-d]pyrimidin-4(5H)-one derivatives.

Chemical Reactions Analysis

Pyrazole derivatives can react with various compounds. For example, 5-Amino-3-methyl-1-phenylpyrazole reacts with 6-methyl-4-oxo-4H-benzopyran-3-carboxaldehyde to yield 5-(2-hydroxy-5-methylbenzoyl)-3-methyl-1-phenyl-1H-pyrazolo[3,4-b]pyridine and 2-methoxy-6-methyl-3-(3-methyl-1-phenylpyrazol-5-ylaminomethylene)chroman-4-one.

Scientific Research Applications

Catalysis and Organic Synthesis

Researchers have employed pyrazole derivatives in various synthetic methodologies:

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Materials Science and Coordination Chemistry

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Biological Studies

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